2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)benzamide

• Molecular Formula: C19H20ClNO4S
• Molecular Weight: 393.9 g/mol
• IUPAC Name: 2-chloro-N-(1,1-dioxothiolan-3-yl)-N-[(4-methoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C19H20ClNO4S/c1-25-16-8-6-14(7-9-16)12-21(15-10-11-26(23,24)13-15)19(22)17-4-2-3-5-18(17)20/h2-9,15H,10-13H2,1H3
• InChI Key: KIZYCNUXGMKOOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=CC=CC=C3Cl

Description

2-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)benzamide is a benzamide derivative featuring a 1,1-dioxidotetrahydrothiophen-3-yl (tetrahydrothiophene sulfone) group and a 4-methoxybenzyl substituent. This compound is structurally analogous to other benzamide derivatives used in medicinal chemistry and materials science, particularly those targeting enzyme inhibition or metal coordination .

Biological Activity

2-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)benzamide is a complex organic compound with potential therapeutic applications. Its unique structure, which includes a chloro-substituted aromatic ring and a tetrahydrothiophene moiety, suggests diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial and anticancer properties, supported by relevant case studies and research findings.

Chemical Structure and Properties

The molecular formula of 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)benzamide is $C_{15}H_{19}ClN_{2}O_{5}S_{2}$, with a molecular weight of 406.9 g/mol. The presence of the chloro group may enhance its binding affinity to biological targets, which is crucial for its efficacy as a therapeutic agent.

Property	Value
Molecular Formula	C₁₅H₁₉ClN₂O₅S₂
Molecular Weight	406.9 g/mol
CAS Number	1401589-54-5

Antimicrobial Activity

Preliminary studies suggest that compounds related to 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)benzamide exhibit significant antibacterial and antifungal activities . The chloro atom in the structure enhances the compound's ability to interact with bacterial enzymes, potentially inhibiting their function and leading to antimicrobial effects.

Case Study:
A study conducted on similar compounds demonstrated their effectiveness against various bacterial strains. For instance, molecular docking studies indicated that these compounds could effectively bind to bacterial enzymes such as DNA gyrase and topoisomerase IV, leading to inhibited growth of pathogens like Escherichia coli and Staphylococcus aureus .

Anticancer Activity

Research has also highlighted the potential of this compound in cancer therapy , particularly against breast cancer cells. In vitro assays have shown that related benzamide derivatives can inhibit the proliferation of cancer cells by targeting key pathways involved in tumor growth.

Case Study:
A series of N-(1,3,4-thiadiazol-2-yl)benzamide derivatives were synthesized and tested for their ability to inhibit EGFR and HER-2 kinases. These compounds demonstrated excellent anti-proliferation abilities against breast cancer cell lines (MCF-7 and SK-BR-3), with minimal toxicity observed in healthy cells . The mechanism involved the induction of reactive oxygen species (ROS) and the release of cytochrome c, leading to apoptosis in cancer cells.

The proposed mechanism of action for 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)benzamide involves:

• Inhibition of Enzymatic Activity: The compound may inhibit critical enzymes involved in bacterial DNA replication and repair.
• Induction of Apoptosis: In cancer cells, it may promote apoptosis through oxidative stress pathways.
• Anti-Angiogenic Effects: Similar compounds have been shown to reduce the secretion of vascular endothelial growth factor (VEGF), thereby inhibiting angiogenesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Variations

The table below highlights key structural differences between the target compound and related analogs:

Compound Name	Substituents on Benzamide	Additional Functional Groups	Notable Features	Reference
2-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)benzamide	2-Chloro	Tetrahydrothiophene sulfone, 4-methoxybenzyl	Enhanced polarity from sulfone; potential for C–H functionalization
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-4-(hexyloxy)-N-(4-isopropylbenzyl)benzamide	4-Hexyloxy	Tetrahydrothiophene sulfone, 4-isopropyl	Increased lipophilicity due to hexyloxy and isopropyl groups
3-Chloro-N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide	3-Chloro	Tetrahydrothiophene sulfone, diethylamino	Electron-donating diethylamino group; potential for pH-dependent solubility
N-(3-Bromo-1,4-dioxo-1,4-dihydronaphthyl)-2-chloro-N-(2-chlorobenzoyl)benzamide	2-Chloro, 3-bromo-naphthyl	Naphthoquinone, dual chloro substituents	Extended aromatic system; Cl···Cl interactions (3.346 Å) stabilize crystal packing
4-Chloro-N-(2-methoxyphenyl)benzamide	4-Chloro	2-Methoxyphenyl	Planar amide linkage; weak C–H···O hydrogen bonds

Crystallographic and Physicochemical Properties

• Crystal Packing: The target compound’s sulfone group may promote hydrogen bonding, akin to O–H···O interactions observed in 4-chloro-N-(2-methoxyphenyl)benzamide (). In contrast, naphthoquinone derivatives exhibit Cl···Cl and C–H···O interactions (3.346 Å and 2.947 Å, respectively) to stabilize crystal lattices .
• Thermal Stability : Melting points for benzamides with bulky substituents (e.g., 4-isopropylbenzyl in ) are higher (>150°C), whereas methoxy-substituted analogs (e.g., ) melt at ~120–130°C, suggesting steric bulk enhances stability.

Functional Group Impact on Reactivity

• Sulfone Group: The 1,1-dioxidotetrahydrothiophen-3-yl moiety increases electrophilicity at the amide nitrogen, facilitating metal coordination or nucleophilic attacks. This contrasts with non-sulfonated thiophene analogs, which lack such reactivity .
• Chloro vs. Methoxy Substituents : 2-Chloro substituents (as in the target compound) may enhance halogen bonding in biological targets, while 4-methoxy groups improve membrane permeability due to increased lipophilicity .